globostellatic acid D
Overview
Description
Globostellatic acid D is a tricyclic triterpenoid of the isomalabaricane group. It has a role as an antineoplastic agent and a metabolite. It is a tricyclic triterpenoid, an enone, an ether, an oxo monocarboxylic acid and a diol. It is a conjugate acid of a globostellatate D(1-).
Scientific Research Applications
1. Cytotoxic Properties
Globostellatic acid D has been identified as a cytotoxic compound. Research on marine sponge Stelletta globostellata revealed that globostellatic acids, including acid D, exhibit cytotoxicity against murine leukemia cells (P-388) with IC50 values ranging from 0.1 to 0.46 micrograms/mL (Ryu, Matsunaga, & Fusetani, 1996). This suggests potential applications in cancer research, particularly for developing treatments targeting specific cancer cell lines.
2. Anti-Proliferative Activity
Further studies have found that derivatives of globostellatic acid, specifically globostellatic acid X methyl esters, exhibit selective anti-proliferative activity against human umbilical vein endothelial cells (HUVECs). This activity was significantly more pronounced in comparison to other cell lines (Aoki et al., 2007). Such selective inhibition of cell proliferation is crucial for developing targeted therapies in cancer treatment.
3. Isolation of New Natural Products
Research on marine sponge Rhabdastrella globostellata led to the isolation of new natural products including globostellatic acids. These compounds displayed selective activity against the mouse lymphoma cell line L5178Y (Fouad et al., 2006). The discovery of such compounds is significant for the development of new drugs and therapeutic agents.
4. Synthesis and Application in Anti-Angiogenic Therapy
The synthesis of model compounds of globostellatic acid has been achieved to explore their anti-proliferative activity. These synthesized compounds showed moderate selectivity against HUVECs, indicating their potential use in anti-angiogenic therapies (Kotoku, Tamada, Hayashi, & Kobayashi, 2008).
properties
Product Name |
globostellatic acid D |
|---|---|
Molecular Formula |
C31H46O6 |
Molecular Weight |
514.7 g/mol |
IUPAC Name |
(3Z,3aS,5aR,6R,7R,9aR,9bS)-7-hydroxy-3-[(3E,5E,7E)-10-hydroxy-9-methoxy-6,10-dimethylundeca-3,5,7-trien-2-ylidene]-3a,6,9a-trimethyl-2-oxo-1,4,5,5a,7,8,9,9b-octahydrocyclopenta[a]naphthalene-6-carboxylic acid |
InChI |
InChI=1S/C31H46O6/c1-19(12-13-25(37-8)28(3,4)36)10-9-11-20(2)26-21(32)18-23-29(5)17-15-24(33)31(7,27(34)35)22(29)14-16-30(23,26)6/h9-13,22-25,33,36H,14-18H2,1-8H3,(H,34,35)/b11-9+,13-12+,19-10+,26-20+/t22-,23+,24-,25?,29+,30+,31-/m1/s1 |
InChI Key |
SZHMATBACCQYNZ-LMRICTRBSA-N |
Isomeric SMILES |
C/C(=C\C=C\C(=C\1/C(=O)C[C@@H]2[C@@]1(CC[C@@H]3[C@@]2(CC[C@H]([C@]3(C)C(=O)O)O)C)C)\C)/C=C/C(C(C)(C)O)OC |
Canonical SMILES |
CC(=CC=CC(=C1C(=O)CC2C1(CCC3C2(CCC(C3(C)C(=O)O)O)C)C)C)C=CC(C(C)(C)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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